Astragaloside IV

• CAS No.: 83207-58-3
• Product Name: Astragaloside IV
• Molecular Formula: C41H68O14
• Molecular Weight: 784.97
• IUPAC Name: (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2S,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C41H68O14/c1-35(2)24(54-33-29(48)26(45)20(44)17-51-33)9-11-41-18-40(41)13-12-37(5)31(39(7)10-8-25(55-39)36(3,4)50)19(43)15-38(37,6)23(40)14-21(32(35)41)52-34-30(49)28(47)27(46)22(16-42)53-34/h19-34,42-50H,8-18H2,1-7H3/t19-,20+,21-,22+,23-,24-,25+,26-,27+,28-,29+,30+,31-,32-,33-,34+,37+,38-,39-,40-,41+/m0/s1
• Standard InChIKey: QMNWISYXSJWHRY-AUJDEUPOSA-N
• SMILES: CC1(C(CCC23C1C(CC4C2(C3)CCC5(C4(CC(C5C6(CCC(O6)C(C)(C)O)C)O)C)C)OC7C(C(C(C(O7)CO)O)O)O)OC8C(C(C(CO8)O)O)O)C
• Description: Astragaloside A (Astragaloside IV) is the primary pure saponin isolated from Astragalus membranaceus, which has been widely used for the treatment of cardiovascular diseases. Astragaloside IV improves post-ischemic heart function and ameliorated reperfusion arrhythmias accompanied by a significant increase in myocardial antioxidative enzyme superoxide dismutase activity in rat hearts in vitro. While, Astragaloside IV's protective effect on heart function can be partially abrogated by the nitric oxide synthase inhibitor, Nomega-nitro-L-arginine methyl ester. Astrageloside IV has multiple pharmacologic effects, including anti-inflammatory, antifibrotic, antioxidative stress, anti-asthma, antidiabetes, immunoregulation, and cardioprotective effect via numerous signaling pathways. According to the existing studies and clinical practices, Astragaloside A possesses potential for broad application in many diseases.
• Synonyms: Cyclosiversioside F; (3b,6a,16b,24R)-20,24-Epoxy-16,26-dihydroxy-3-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-6-yl b-D-glucopyranoside
• Reference: 1. Ren S, Zhang H, Mu Y, Sun M, Liu P. Pharmacological effects of Astragaloside IV: a literature review. J Tradit Chin Med. 2013 Jun;33(3):413-6. doi: 10.1016/s0254-6272(13)60189-2. PMID: 24024343.; ; 2. Zhang J, Wu C, Gao L, Du G, Qin X. Astragaloside IV derived from Astragalus membranaceus: A research review on the pharmacological effects. Adv Pharmacol. 2020;87:89-112. doi: 10.1016/bs.apha.2019.08.002. Epub 2019 Dec 18. PMID: 32089240.; ; 3. Li L, Hou X, Xu R, Liu C, Tu M. Research review on the pharmacological effects of astragaloside IV. Fundam Clin Pharmacol. 2017 Feb;31(1):17-36. doi: 10.1111/fcp.12232. Epub 2016 Sep 23. PMID: 27567103.; ; 4. Costa IM, Lima FOV, Fernandes LCB, Norrara B, Neta FI, Alves RD, Cavalcanti JRLP, Lucena EES, Cavalcante JS, Rego ACM, Filho IA, Queiroz DB, Freire MAM, Guzen FP. Astragaloside IV Supplementation Promotes A Neuroprotective Effect in Experimental Models of Neurological Disorders: A Systematic Review. Curr Neuropharmacol. 2019;17(7):648-665. doi: 10.2174/1570159X16666180911123341. PMID: 30207235; PMCID: PMC6712289.; ; 5. Yang C, Mo Y, Xu E, Wen H, Wei R, Li S, Zheng J, Li W, Le B, Chen Y, Pan H, Huang S, Wang S, Wang Q. Astragaloside IV ameliorates motor deficits and dopaminergic neuron degeneration via inhibiting neuroinflammation and oxidative stress in a Parkinson's disease mouse model. Int Immunopharmacol. 2019 Oct;75:105651. doi: 10.1016/j.intimp.2019.05.036. Epub 2019 Aug 8. PMID: 31401385.
• PubChem Compound: 13943299
• Last Modified: Nov 11 2021